Cas no 1015846-09-9 (1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone)

• Product Name: 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone
• CAS No: 1015846-09-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD09055193
• CID: 1085778
• PubChem ID: 28063135
• Update Time: 2025-04-20

1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethanone
• 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]ethanone(SALTDATA: FREE)
• 1-[1-(4-methoxyphenyl)pyrazol-4-yl]ethanone
• 1-[1-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]ETHANONE
• Ethanone, 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]-
• 1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethan-1-one
• 1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethanone, AldrichCPR
• BS-35571
• DTXSID80650789
• MFCD09055193
• CCG-344307
• 1015846-09-9
• AKOS022184526
• 1-[1-(4-Methoxyphenyl)-1H-pyrazol-4-yl]ethan-1-one
• CS-0363283
• 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanone

• MDL： MFCD09055193
• Inchi： 1S/C12H12N2O2/c1-9(15)10-7-13-14(8-10)11-3-5-12(16-2)6-4-11/h3-8H,1-2H3
• InChI Key： PGMYSSDXHWIJPK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=C(C(C)=O)C=N1

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles